3-amino-5-phenyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 3-amino-5-phenyl-1H-pyrazole-4-carbonitrile
• InChI: InChI=1S/C10H8N4/c11-6-8-9(13-14-10(8)12)7-4-2-1-3-5-7/h1-5H,(H3,12,13,14)
• InChI Key: PGZXQQILVKKFAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NN2)N)C#N
• Molecular Formula: C10H8N4
• Molecular Weight: 184.20 g/mol

Description

“3-amino-5-phenyl-1H-pyrazole-4-carbonitrile” is a chemical compound with the molecular formula C4H4N4. It is also known by other names such as “5-Amino-4-cyanopyrazole”, “3-Amino-4-cyanopyrazole”, and "5-Amino-4-pyrazolecarbonitrile".

Synthesis Analysis

The synthesis of “3-amino-5-phenyl-1H-pyrazole-4-carbonitrile” has been reported in various studies. A multicomponent method of synthesis involving thermal and microwave activation was developed. Another study reported the use of 4-Carboxy-1-sulfopyridin-1-ium monozinc (II) trichloride { [4CSPy]ZnCl 3 } as a new acidic catalyst for the synthesis of 5-amino-1H-pyrazole-4-carbonitriles by anomeric based oxidative aromatization.

Molecular Structure Analysis

The molecular structure of “3-amino-5-phenyl-1H-pyrazole-4-carbonitrile” can be viewed using Java or Javascript. The IUPAC Standard InChIKey for this compound is FFNKBQRKZRMYCL-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involving “3-amino-5-phenyl-1H-pyrazole-4-carbonitrile” have been studied. For instance, it reacts with 6-methyl-4-oxo-4 H - -benzopyran-3-carboxaldehyde to yield 5- (2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1 H -pyrazolo [3,4- b ]pyridine and 2-methoxy-6-methyl-3- (3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-amino-5-phenyl-1H-pyrazole-4-carbonitrile” include a molecular weight of 108.1014. More detailed properties such as boiling point, InChI Code, and others can be found in the Safety Data Sheet.

Scientific Research Applications

Synthesis of Pyrazole Derivatives

A study by Rahmati et al. (2013) highlights an efficient approach for synthesizing a series of 3-(benzylideneamino)-2-phenyl-5H-imidazo[1,2-b]pyrazole-7-carbonitriles. This involves a one-pot, four-component condensation reaction, which is a notable application in the field of organic synthesis (Rahmati, Eskandari-Vashareh, & Alizadeh-Kouzehrash, 2013).

Crystal Structure and Reaction Mechanism Investigation

Another application is the determination of crystal structures and reaction mechanisms. For example, the crystal structure of a related compound was elucidated using X-ray crystallography, and the reaction mechanism was proposed, as detailed by Liu et al. (2013) (Liu, Chen, Sun, & Wu, 2013).

Corrosion Inhibition and Surface Properties

Significantly, the compound has been used in corrosion inhibition studies. Abdel Hameed et al. (2020) demonstrated its utility as a precursor in the preparation of compounds for studying surface properties and corrosion inhibition efficiency (Abdel Hameed, Al-Bagawi, Shehata, Shamroukh, & Abdallah, 2020).

Facilitation of Multicomponent Synthesis

The compound aids in the facilitation of multicomponent synthesis. As reported by Poonam and Singh (2019), a novel protocol was developed for synthesizing derivatives using a recyclable catalyst in water, showcasing its role in green chemistry (Poonam & Singh, 2019).

Spectroscopic and Structural Investigations

Research also includes spectroscopic and structural investigations of related derivatives. For instance, a study on the electronic properties and spectral properties enhancement upon adsorption with fullerene was conducted, providing insights into the physical and chemical characteristics of these compounds (Biointerface Research in Applied Chemistry, 2022).

Antibacterial Activity

Additionally, there is interest in the antibacterial properties of pyrazole derivatives. A study by Vasava et al. (2019) synthesized a series of derivatives and evaluated their in vitro antibacterial and anti-tuberculosis activities, indicating potential pharmaceutical applications (Vasava, Bhoi, Rathwa, Shetty, Patel, Rajani, Rajani, Patel, Pandya, & Patel, 2019).

Safety and Hazards

“3-amino-5-phenyl-1H-pyrazole-4-carbonitrile” is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Future Directions

Future research directions could involve exploring the synthesis of “3-amino-5-phenyl-1H-pyrazole-4-carbonitrile” using different catalysts and conditions. Additionally, the compound’s potential biological activities and applications in pharmaceuticals could be further investigated.